Cas no 6106-46-3 ((-)Scopolamine Methylnitrate)

(-)Scopolamine Methylnitrate structure
(-)Scopolamine Methylnitrate structure
Product Name:(-)Scopolamine Methylnitrate
CAS No:6106-46-3
MF:C18H24N2O7
MW:380.3924
CID:507118
PubChem ID:87575767
Update Time:2024-11-03

(-)Scopolamine Methylnitrate Chemical and Physical Properties

Names and Identifiers

    • SCOPOLAMINE compounded with METHYL NITRATE (1:1)
    • (-)Scopolamine methyl nitrate
    • SCOPOLAMINE METHYL NITRATE
    • Methscopolamine Nitrate
    • Hyoscine methyl nitrate
    • [(1R,2R,4R,5S)-9,9-Dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpro
    • (-)Scopolamine Methylnitrate
    • 1-.ALPHA.-H,5-.ALPHA.-H-TROPANIUM, 6-.BETA.,7-.BETA.-EPOXY-3-.ALPHA.HYDROXY-8-METHYL-, NITRATE, (-)-TROPATE
    • 6106-46-3
    • (-)-N-Methylhyoscinium nitrate
    • Methylscopolaminnitrat
    • T72700
    • Viscope
    • N-Methylscopolamine nitrate
    • Methyl nitrate, compd with scopolamine
    • [(1R,2R,4S,5S)-9,9-dimethyl-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate;nitrate
    • Scopolamine methylnitrate
    • METHSCOPOLAMINE NITRATE [VANDF]
    • Scopolamin-N-methylnitrat
    • N-Methylscopolammonium nitrate
    • UNII-K0813KQM3V
    • METHYLSCOPOLAMINE NITRATE [HSDB]
    • Methylscopolamini nitras
    • DTXSID70891260
    • Skopyl
    • MLS000028382
    • SMR000058604
    • MFCD00078239
    • Skopolate
    • Methylscopolaminium nitricum
    • EINECS 228-065-2
    • Pylorpine
    • HSDB 6104
    • Methylscopolamine nitrate [WHO-DD]
    • 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((2S)-3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1alpha,2beta,4beta,5alpha,7beta)-, nitrate (1:1)
    • BSQIVYOSLFLSGE-RAFJPFSSSA-N
    • 1-alpha-H,5-alpha-H-Tropanium, 6-beta,7-beta-epoxy-3-alpha-hydroxy-8-methyl-, nitrate, (-)-tropate
    • 3-Oxa-9-azoniatricyclo(3.3.1.0(2,4))nonane, 7-(3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (7(S)-(1alpha,2beta,4beta,5alpha,7beta))-, nitrate (salt)
    • METHYLSCOPOLAMINE NITRATE
    • Opera_ID_538
    • Q27281767
    • CHEMBL1506225
    • SCOPOLAMINE METHYL NITRATE [MI]
    • Epoxytropine tropate methylnitrate
    • BDBM37635
    • cid_657297
    • N-Methylscopolaminium-nitrat
    • Methnite
    • Scotrate
    • REGID_for_CID_657297
    • 3-Oxa-9-azoniatricyclo(3.3.1.02,4)nonane, 7-((2S)-3-hydroxy-1-oxo-2-phenylpropoxy)-9,9-dimethyl-, (1alpha,2beta,4beta,5alpha,7beta)-, nitrate (salt)
    • Hyoscine methonitrate
    • Methylscopolaminium nitrat
    • Mescomine
    • HYOSCINE METHONITRATE [MART.]
    • Scopolamine, compd with methyl nitrate (1:1)
    • 1alphaH,5alphaH-Tropanium, 6beta,7beta-epoxy-3alpha-hydroxy-8-methyl-, nitrate, (-)-tropate
    • K0813KQM3V
    • MDL: MFCD00078239
    • Inchi: 1S/C18H24NO4.NO3/c1-19(2)14-8-12(9-15(19)17-16(14)23-17)22-18(21)13(10-20)11-6-4-3-5-7-11;2-1(3)4/h3-7,12-17,20H,8-10H2,1-2H3;/q+1;-1/t12?,13-,14-,15+,16-,17-;/m1./s1
    • InChI Key: BSQIVYOSLFLSGE-MRXLDIKJSA-N
    • SMILES: O1[C@@]2([H])[C@@]1([H])[C@]1([H])C([H])([H])C([H])(C([H])([H])[C@@]2([H])[N+]1(C([H])([H])[H])C([H])([H])[H])OC([C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])O[H])=O.[O-][N+](=O)[O-]

Computed Properties

  • Exact Mass: 380.15800
  • Monoisotopic Mass: 380.15835111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122

Experimental Properties

  • Melting Point: 195.0 to 199.0 deg-C
  • Refractive Index: -25 ° (C=1, H2O)
  • PSA: 127.94000
  • LogP: 1.30560
  • Merck: 8406

(-)Scopolamine Methylnitrate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number:UN 1544 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: R26/27/28
  • Safety Instruction: S25;S45
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:YM3675150
  • Hazardous Material Identification: T
  • HazardClass:6.1
  • PackingGroup:III
  • Risk Phrases:R23/24/25
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(-)Scopolamine Methylnitrate Pricemore >>

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